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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B10858320 Get Quote

Ensuring the safe and environmentally responsible disposal of 1-Tetradecanol is critical for

laboratory safety and compliance. This guide provides essential procedural information for

researchers, scientists, and drug development professionals on how to manage and dispose of

this substance, which is also known as Myristyl alcohol.

Hazard Identification and Safety Summary
1-Tetradecanol is classified as a hazardous substance. It is recognized for causing serious

eye irritation and is very toxic to aquatic life, with long-lasting effects.[1][2][3][4] As a

combustible solid, it can form explosive mixtures with air if dispersed as a fine dust.[1]

Key Hazard Information:
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Hazard Type Description Citations

Eye Irritation Causes serious eye irritation. [2][4][5]

Environmental

Very toxic to aquatic

organisms, may cause long-

term adverse effects in the

aquatic environment.

[1][2][3]

Physical

Combustible solid. Fine dust

may form explosive mixtures

with air.

[1]

Incompatibilities
Strong oxidizing agents, acid

anhydrides, and acid chlorides.
[5]

Personal Protective Equipment (PPE)
Before handling 1-Tetradecanol, especially during spill cleanup or disposal, appropriate

personal protective equipment must be worn.

Equipment Specification Citations

Eye/Face Protection
Safety glasses or chemical

goggles.
[1][6]

Hand Protection Chemical-impermeable gloves. [6]

Skin Protection
Protective clothing to prevent

skin exposure.
[2][5]

Respiratory Protection

A particulate respirator should

be used, especially where dust

may be generated.

[1][6]

Spill Management Procedures
Immediate and correct response to a spill is crucial to prevent environmental contamination and

ensure personnel safety.
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Minor Spills:

Remove Ignition Sources: Immediately eliminate all potential sources of ignition from the

area.[1]

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Prevent the spill from spreading.

Clean-Up: Use dry clean-up procedures to avoid generating dust.[1] Sweep or vacuum the

material.

Collect Waste: Place the spilled material into a suitable, clearly labeled container for

hazardous waste disposal.[1][7]

Decontaminate: Clean the spill area thoroughly. Do not allow wash water to enter drains.[1]

Major Spills:

Alert Personnel: Immediately advise personnel in the vicinity of the hazard.[1]

Evacuate: Keep people away from and upwind of the spill.[6]

Contact Emergency Responders: Alert your institution's emergency responders, providing

the location and nature of the hazard.[1]

Containment: If it is safe to do so, prevent further leakage or spillage.[2][6]

Step-by-Step Disposal Protocol
The disposal of 1-Tetradecanol must be treated as hazardous waste to mitigate its high toxicity

to aquatic ecosystems.[1][3]

Segregate Waste: Collect all 1-Tetradecanol waste, including contaminated materials, in a

dedicated, suitable, and clearly labeled container.[7]

Avoid Drains: Under no circumstances should 1-Tetradecanol or its washings be allowed to

enter drains or waterways.[1][6]
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Consult Regulations: Disposal procedures are governed by local, state, and federal

regulations.[1] Always consult these specific requirements to ensure full compliance.

Contact Waste Management Authority: Engage with your institution's designated Waste

Management Authority or a licensed hazardous waste disposal contractor to arrange for

collection and disposal.[1][2]

Recycling Options: Where possible, consult the manufacturer about potential recycling

options before committing to disposal.[1][8]

Transportation: For transport, 1-Tetradecanol is classified under UN Number 3077 as an

"ENVIRONMENTALLY HAZARDOUS SUBSTANCE, SOLID, N.O.S.".[1]

Logical Workflow for 1-Tetradecanol Waste Handling
The following diagram illustrates the decision-making process for the proper management and

disposal of 1-Tetradecanol waste.
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1-Tetradecanol Waste Generated
(Solid, Liquid, or Contaminated PPE)

Is the waste contaminated
with other hazardous materials?

Segregate and store
in separate, labeled container

  No

Store in a dedicated,
closed, and labeled

hazardous waste container

  Yes

Consult Local, State, and
Federal Disposal Regulations

Contact Certified
Hazardous Waste Vendor

Arrange for Pickup and
Proper Disposal

Confirm Disposal via
Industrial Combustion Plant

Click to download full resolution via product page

Caption: Decision workflow for 1-Tetradecanol waste management.

Quantitative Data Summary
This table summarizes key quantitative data for 1-Tetradecanol, useful for safety assessments

and handling procedures.
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Property Value Citations

Molecular Weight 214.39 g/mol [8]

Melting Point 36-39 °C

Boiling Point 277-288 °C at 1013 hPa

Flash Point 145 °C

Density 0.8 g/cm³ at 60 °C

Water Solubility 1.3 mg/L at 23 °C [6]

LD50 Oral (Rat) > 2000 mg/kg [6]

LD50 Dermal (Rabbit) 8000 mg/kg [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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